Cas no 898424-55-0 (2-(naphthalen-2-yloxy)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide)

• Product Name: 2-(naphthalen-2-yloxy)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide
• CAS No: 898424-55-0
• MF: C₂₇H₂₆N₂O₂S
• MW: 442.572545528412
• CID: 5482119
• Update Time: 2025-07-14

2-(naphthalen-2-yloxy)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-2-ylethyl]-2-naphthalen-2-yloxyacetamide
• 2-(naphthalen-2-yloxy)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide

• Inchi： 1S/C27H26N2O2S/c30-27(19-31-24-12-11-20-6-1-3-8-22(20)16-24)28-17-25(26-10-5-15-32-26)29-14-13-21-7-2-4-9-23(21)18-29/h1-12,15-16,25H,13-14,17-19H2,(H,28,30)
• InChI Key： LMHWYMQYVUSTGF-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1SC=CC=1)(=O)COC1=CC=C2C(=C1)C=CC=C2

Additional information on 2-(naphthalen-2-yloxy)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide

Comprehensive Analysis of 2-(Naphthalen-2-yloxy)-N-2-(1,2,3,4-Tetrahydroisoquinolin-2-yl)-2-(Thiophen-2-yl)ethylacetamide (CAS No. 898424-55-0)

The compound 2-(naphthalen-2-yloxy)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide (CAS No. 898424-55-0) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of naphthalene, tetrahydroisoquinoline, and thiophene moieties makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a small-molecule modulator for targeting specific biological pathways, aligning with current trends in precision medicine and personalized therapeutics.

One of the most searched questions in the field of medicinal chemistry is: "What are the potential therapeutic applications of tetrahydroisoquinoline derivatives?" This compound, with its tetrahydroisoquinoline core, fits into this broader category of interest. The thiophene and naphthalene groups further enhance its pharmacological profile, potentially offering improved binding affinity and metabolic stability. Such characteristics are critical in the development of next-generation drugs, especially for conditions like neurodegenerative diseases and cancer, where targeted therapies are in high demand.

From a synthetic chemistry perspective, the compound's structure presents intriguing challenges and opportunities. The presence of both naphthalen-2-yloxy and thiophen-2-yl groups requires sophisticated synthetic strategies, often involving cross-coupling reactions and selective functionalization. These methods are frequently discussed in academic forums and industry conferences, reflecting the growing interest in complex heterocyclic synthesis. Moreover, the compound's CAS No. 898424-55-0 serves as a unique identifier, enabling researchers to access detailed spectroscopic data and physicochemical properties for further study.

In the context of drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling, this compound exhibits several desirable traits. The tetrahydroisoquinoline scaffold is known for its blood-brain barrier permeability, making it a valuable framework for central nervous system (CNS) drug development. Concurrently, the thiophene ring contributes to lipophilicity and electronic diversity, which are essential for optimizing drug-receptor interactions. These attributes align with the industry's focus on multi-target directed ligands, a hot topic in modern pharmacology.

Another trending topic in chemical research is the use of computational chemistry and AI-driven drug design to predict the behavior of complex molecules like 2-(naphthalen-2-yloxy)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide. Tools such as molecular docking and quantitative structure-activity relationship (QSAR) modeling are increasingly employed to evaluate its potential interactions with biological targets. This approach not only accelerates the drug discovery pipeline but also reduces costs associated with high-throughput screening.

Given the rising demand for sustainable chemistry, researchers are also investigating greener synthetic routes for this compound. Techniques like catalysis and microwave-assisted synthesis are being explored to minimize waste and improve yields. Such efforts resonate with the broader scientific community's commitment to green chemistry principles, a subject frequently searched by students and professionals alike.

In summary, 2-(naphthalen-2-yloxy)-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylacetamide (CAS No. 898424-55-0) represents a fascinating intersection of medicinal chemistry, synthetic innovation, and computational advancements. Its multifaceted structure and potential applications make it a compelling subject for ongoing research, particularly in the realms of CNS therapeutics and multi-target drug design. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in the future of pharmaceutical development.